Cas no 1341466-90-7 (2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine)

2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine is a heterocyclic compound featuring a furan ring linked to a substituted pyrimidine core. This structure offers versatility in synthetic and medicinal chemistry due to its dual aromatic systems and functionalizable amine group. The presence of methyl groups at the 5- and 6-positions enhances steric and electronic properties, potentially improving binding affinity in target interactions. Its furan moiety contributes to π-stacking capabilities, while the pyrimidine scaffold is valuable for designing bioactive molecules. This compound is of interest in pharmaceutical research, particularly for applications in kinase inhibition or nucleoside analog development, owing to its balanced lipophilicity and hydrogen-bonding potential.

2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine structure

1341466-90-7 structure

Product Name:2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine

CAS No:1341466-90-7

MF:C₁₀H₁₁N₃O

MW:189.213841676712

CID:5573191

Update Time:2025-05-22

2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 4-Pyrimidinamine, 2-(3-furanyl)-5,6-dimethyl-
- 2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine
- Inchi： 1S/C10H11N3O/c1-6-7(2)12-10(13-9(6)11)8-3-4-14-5-8/h3-5H,1-2H3,(H2,11,12,13)
- InChI Key： DLCTYIHWANVLAJ-UHFFFAOYSA-N
- SMILES： C1(C2C=COC=2)=NC(C)=C(C)C(N)=N1

Experimental Properties

Density: 1.191±0.06 g/cm3(Predicted)
Boiling Point: 244.9±32.0 °C(Predicted)
pka: 6.03±0.10(Predicted)

2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	F182836-100mg	2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine	1341466-90-7	100mg	$ 160.00	2022-06-05
TRC	F182836-500mg	2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine	1341466-90-7	500mg	$ 590.00	2022-06-05
TRC	F182836-1g	2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine	1341466-90-7	1g	$ 910.00	2022-06-05

2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine Related Literature

1. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
2. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
3. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
4. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198

Additional information on 2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine

Recent Advances in the Study of 2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine (CAS: 1341466-90-7)

The compound 2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine (CAS: 1341466-90-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a furan and pyrimidine scaffold, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have highlighted the role of 2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine as a promising scaffold for drug discovery. Its structural features, including the presence of both furan and pyrimidine rings, make it a versatile candidate for targeting various biological pathways. Researchers have synthesized and evaluated this compound for its inhibitory effects on specific enzymes, such as kinases and proteases, which are implicated in diseases like cancer and inflammatory disorders. Preliminary results indicate moderate to high inhibitory activity, suggesting its potential as a lead compound for further optimization.

In addition to its biological activity, the synthetic routes for 2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine have been a focus of recent investigations. A study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of the synthesis but also allowed for the introduction of various functional groups, enabling the creation of a library of derivatives for structure-activity relationship (SAR) studies. These derivatives are currently being screened for enhanced potency and selectivity.

Pharmacokinetic studies of 2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine have also been conducted to assess its drug-likeness. In vitro assays revealed favorable metabolic stability and low cytotoxicity, making it a viable candidate for further in vivo testing. However, challenges such as poor aqueous solubility have been identified, prompting researchers to explore formulation strategies, including the use of nanoparticles and prodrug approaches, to improve bioavailability.

Looking ahead, the potential applications of 2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine extend beyond its current scope. Ongoing research is investigating its utility in combination therapies, particularly in conjunction with existing anticancer agents, to enhance therapeutic efficacy and overcome drug resistance. Furthermore, computational modeling and molecular docking studies are being employed to predict its interactions with novel biological targets, paving the way for the discovery of new indications.

In conclusion, 2-(Furan-3-yl)-5,6-dimethylpyrimidin-4-amine (CAS: 1341466-90-7) represents a promising compound in the realm of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity and synthetic accessibility, position it as a valuable candidate for further development. Continued research efforts will be essential to fully unlock its therapeutic potential and address the remaining challenges in its development.